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Compound of Interest

Compound Name: Palladium oxalate

Cat. No.: B11902113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Palladium(II) oxalate, a significant

compound in catalysis, materials science, and synthetic chemistry. It covers its chemical

identifiers, physicochemical properties, synthesis protocols, and thermal decomposition

characteristics, presenting data in a structured format for scientific and research applications.

Chemical Identifiers and Nomenclature
Palladium(II) oxalate is an inorganic compound featuring a palladium cation in the +2 oxidation

state coordinated with an oxalate anion. The following table summarizes its key identifiers.
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Identifier Type Value Reference

CAS Number 57592-57-1 [1][2][3][4]

Molecular Formula C₂O₄Pd [1][3][4]

Synonyms
PALLADIUM OXALATE,

Palladium(2+) ethanedioate
[1][3][5]

IUPAC Name oxalate;palladium(2+) [5][6]

InChI

InChI=1S/C2H2O4.Pd/c3-

1(4)2(5)6;/h(H,3,4)

(H,5,6);/q;+2/p-2

[2][5][7]

InChIKey
YKUNZXXSTMDFIY-

UHFFFAOYSA-L
[2][5][7]

Canonical SMILES C(=O)(C(=O)[O-])[O-].[Pd+2] [5]

Physicochemical Properties
The physical and chemical properties of Palladium(II) oxalate are critical for its application in

various experimental and industrial settings.

Property Value Reference

Molecular Weight 194.44 g/mol [1][3][5]

Appearance Solid [2][7]

Melting Point 144 °C (decomposes) [1][2][3][4]

Monoisotopic Mass 193.883148 Da [2][7]

Solubility in H₂O Not specified (generally low) [2][7]

Storage Conditions

Room temperature, under inert

gas (e.g., Nitrogen, Argon) at

2-8°C

[1][4][8]
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Molecular Structure and Coordination
In Palladium(II) oxalate, the oxalate anion (C₂O₄²⁻) functions as a bidentate chelating ligand. It

binds to the palladium(II) ion through two oxygen atoms, forming a stable five-membered ring.

This chelation results in a complex with a distorted square-planar geometry, a common

coordination motif for palladium(II) compounds.[6]
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Palladium(II) oxalate chelate structure.
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Experimental Protocols
Synthesis of Palladium(II) Oxalate Precursors
A common method for synthesizing palladium complexes involves the reaction of a soluble

palladium salt with an oxalate source. The synthesis of tetraammine palladium(II) oxalate, a

related and useful precursor, is well-documented.[9]

Protocol: Synthesis of Tetraammine Palladium(II) Oxalate[9]

Step 1: Formation of cis-diamminepalladium(II) oxalate. Palladium(II) chloride (PdCl₂) is

reacted with ammonium oxalate. This initial step forms the cis-diamminepalladium(II) oxalate

intermediate.

Step 2: Formation of Tetraammine Palladium(II) Oxalate. The intermediate from Step 1 is

then reacted with concentrated ammonia water. The stronger ammonia ligand displaces the

oxalate, yielding the final tetraammine palladium(II) oxalate compound.

This method is noted for having few reaction steps, a high production rate (over 95%), and

resulting in a product with purity exceeding 99.0%.[9]

Synthesis workflow for tetraammine palladium(II) oxalate.

Thermal Decomposition
The thermal decomposition of palladium compounds is a key method for producing pure

palladium metal or palladium oxide, essential for catalytic applications. Palladium(II) oxalate

decomposes upon heating to yield metallic palladium.[10]

Protocol: Thermal Decomposition of Palladium(II) Oxalate

Apparatus: Thermogravimetric Analyzer (TGA), Differential Scanning Calorimeter (DSC).

Procedure: A sample of Palladium(II) oxalate is heated in a controlled atmosphere (e.g., air,

nitrogen, or vacuum).[10]

Observations:

Decomposition to metallic palladium (Pd) typically occurs between 200°C and 300°C.[10]
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In an oxygen-containing atmosphere, the process is exothermic due to the oxidation of the

oxalate ligands. The resulting palladium metal may then slowly oxidize to palladium(II)

oxide (PdO) at higher temperatures (up to ~800°C).[10]

In an inert atmosphere (e.g., nitrogen), the decomposition yields metallic palladium.
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Thermal decomposition pathway of palladium(II) oxalate.

Thermodynamic Data
Spectrophotometric studies have been conducted to determine the thermodynamic parameters

for the formation of Palladium(II) oxalate in aqueous solutions.[6]
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Thermodynamic
Parameter

Value Conditions Reference

log₁₀K₁,H for

[Pd(H₂O)₄]²⁺ + H₂ox

⇄ [Pd(H₂O)₂(ox)] +

2H₃O⁺

3.38 ± 0.08
298.2 K, 1.00

mol·dm⁻³ HClO₄
[6]

ΔH°₁ (Enthalpy

Change)
-33 ± 3 kJ·mol⁻¹

298.2 K, 1.00

mol·dm⁻³ HClO₄
[6]

ΔS°₁ (Entropy

Change)
-48 ± 11 J·K⁻¹·mol⁻¹

298.2 K, 1.00

mol·dm⁻³ HClO₄
[6]

log₁₀β°₁ for Pd²⁺ +

ox²⁻ ⇄ [Pd(ox)]
9.04 ± 0.06

298.2 K, Zero Ionic

Strength
[6]

log₁₀β°₂ for Pd²⁺ +

2ox²⁻ ⇄ [Pd(ox)₂]²⁻
13.1 ± 0.3

298.2 K, Zero Ionic

Strength
[6]

Applications in Research and Development
Palladium(II) oxalate is a versatile precursor in several advanced applications:

Catalysis: It is a precursor for preparing highly dispersed palladium catalysts on various

supports, which are used in a wide range of chemical reactions.[9][11]

Materials Science: The thermal decomposition of Palladium(II) oxalate is utilized to

synthesize palladium nanoparticles and thin films.[6][12]

Electroplating: Related compounds like tetraammine palladium(II) oxalate serve as the main

salt in palladium electroplating baths.[9]

Coordination Chemistry: It acts as a starting material for the synthesis of more complex

mixed-ligand palladium(II) compounds, which are investigated for their unique structural,

electronic, and potentially therapeutic properties.[6][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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